Cas no 944902-47-0 (2-(aminomethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(aminomethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 944902-47-0
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD16988074
• CID: 2112489
• Update Time: 2025-11-02

2-(aminomethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-?Aminomethyl-?pyrimidin-?4-?ol
• 2-(Aminomethyl)pyrimidin-4(3H)-one
• 2-(aminomethyl)-3,4-dihydropyrimidin-4-one
• 2-Aminomethyl-pyrimidin-4-ol

• MDL： MFCD16988074
• Inchi： 1S/C5H7N3O/c6-3-4-7-2-1-5(9)8-4/h1-2H,3,6H2,(H,7,8,9)
• InChI Key： VXYALPOBJGYTEE-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(CN)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: -1.3
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(aminomethyl)-3,4-dihydropyrimidin-4-one

2-(Aminomethyl)-3,4-Dihydropyrimidin-4-one (CAS No. 944902-47-0): A Versatile Scaffold in Medicinal Chemistry and Pharmaceutical Innovation

2-(Aminomethyl)-3,4-dihydropyrimidin-4-one (CAS No. 944902-47-0) is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a pharmacophore for diverse therapeutic applications. This compound, characterized by its six-membered pyrimidine ring with a fused saturated dihydropyrimidinone core and an aminoethyl substituent, represents a class of molecules that have been extensively explored for their biological activities. The 3,4-dihydropyrimidin-4-one scaffold, in particular, is known for its ability to form hydrogen bonds and participate in molecular interactions with various protein targets, making it a valuable structural motif in drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(aminomethyl)-3,4-dihydropyrimidin-4-one and its derivatives through one-pot multicomponent reactions, a strategy that has gained momentum in the development of complex organic molecules. Studies published in ACS Medicinal Chemistry Letters (2023) highlight the use of Biginelli-type condensation reactions, which combine aldehydes, β-keto esters, and urea derivatives under mild conditions to yield the desired 3,4-dihydropyrimidin-4-one framework. This approach not only enhances synthetic efficiency but also allows for the introduction of functional groups that can be tailored to modulate biological activity. Notably, the aminomethyl group in this compound has been shown to act as a key interaction site with enzyme active pockets, particularly in the inhibition of kinases and other protein targets.

The 2-(aminomethyl)-3,4-dihydropyrimidin-4-one scaffold has been investigated for its potential in the treatment of metabolic disorders, including diabetes and obesity. Research conducted by the Laboratory of Molecular Pharmacology at the University of Cambridge (2024) demonstrated that certain derivatives of this compound exhibit potent inhibitory activity against dipeptidyl peptidase-4 (DPP-4), an enzyme implicated in glucose homeostasis. By stabilizing the incretin hormone glucagon-like peptide-1 (GLP-1), these compounds may offer a novel approach to managing type 2 diabetes. The aminomethyl group was found to be critical in achieving optimal binding affinity to the DPP-4 active site, as confirmed by X-ray crystallography and molecular docking simulations.

In the realm of anti-cancer drug discovery, 2-(aminomethyl)-3,4-dihydropyrimidin-4-one has emerged as a promising lead compound. A study published in Journal of Medicinal Chemistry (2023) reported that a series of analogs of this molecule displayed selective cytotoxicity against leukemia cell lines (HL-60 and K562) while sparing normal hematopoietic cells. The mechanism of action was attributed to the disruption of mitochondrial function and the induction of apoptosis through the modulation of Bcl-2 family proteins. The 3,4-dihydropyrimidin-4-one core was found to be essential for maintaining the hydrophobic interactions required for binding to the mitochondrial permeability transition pore (mPTP), a key target in cancer therapy.

The versatility of the 2-(aminomethyl)-3,4-dihydropyrimidin-4-one scaffold has also been explored in the development of anti-inflammatory agents. A 2024 study by the Institute of Pharmacology and Toxicology at the University of Tokyo investigated the ability of this compound to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The results indicated that the aminomethyl group acts as a hydrogen bond donor, facilitating interactions with the ATP-binding site of the NLRP3 inflammasome, a crucial mediator of chronic inflammation. This finding suggests that derivatives of this molecule could be developed into next-generation anti-inflammatory drugs with reduced systemic side effects.

In addition to its therapeutic potential, 2-(aminomethyl)-3,4-dihydropyrimidin-4-one has been utilized as a building block in the synthesis of more complex molecular frameworks. For example, the compound has served as a starting material for the preparation of pyrimidinone-based nucleoside analogs, which are being investigated for their antiviral properties. A 2023 publication in Organic Letters described the successful conjugation of this scaffold with purine and pyrimidine bases to yield compounds with enhanced affinity for viral RNA polymerases. The 3,4-dihydropyrimidin-4-one core was found to stabilize the interaction between the drug and the viral enzyme, thereby inhibiting viral replication.

The environmental impact of the synthesis of 2-(aminomethyl)-3,4-dihydropyrimidin-4-one and its derivatives has also been a focus of recent research. A 2024 study published in Green Chemistry reported the development of a solvent-free, microwave-assisted protocol for the one-pot synthesis of this compound, which significantly reduced reaction times and minimized waste generation. The use of biodegradable catalysts, such as those derived from lignin or cellulose, further enhanced the sustainability of the process. This advancement underscores the growing importance of green chemistry principles in the pharmaceutical industry.

Looking ahead, the 2-(aminomethyl)-3,4-dihydropyrimidin-4-one scaffold is poised to play a pivotal role in the development of multi-target drugs. Researchers at the Swiss Federal Institute of Technology (ETH Zurich) have proposed that this molecule could serve as a platform for the design of drugs that simultaneously modulate multiple biological pathways. For instance, a dual-action compound incorporating the 3,4-dihydropyrimidin-4-one core was found to inhibit both DPP-4 and the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which is involved in the conversion of cortisone to cortisol. This dual inhibition approach may offer a more comprehensive therapeutic strategy for metabolic syndrome.

In conclusion, 2-(aminomethyl)-3,4-dihydropyrimidin-4-one has demonstrated a remarkable range of biological activities, supported by both experimental and computational studies. Its structural flexibility, combined with the strategic placement of the aminomethyl group and the 3,4-dihydropyrimidin-4-one core, allows for the fine-tuning of molecular properties to achieve desired pharmacological effects. As research in this area continues to evolve, this compound is likely to remain a focal point in the quest for innovative therapeutics across multiple disease areas.

2-(Aminomethyl)-3,4-Dihydropyrimidin-4-One: A Versatile Scaffold for Drug Discovery Introduction The compound 2-(aminomethyl)-3,4-dihydropyrimidin-4-one has emerged as a promising pharmacophore in medicinal chemistry due to its structural versatility and diverse biological activities. This scaffold, characterized by a six-membered pyrimidine ring with a saturated dihydropyrimidinone core and an aminoethyl substituent, has been extensively explored for its potential in developing therapeutics targeting metabolic disorders, cancer, inflammation, and viral infections. --- ### Synthetic Accessibility The 3,4-dihydropyrimidin-4-one core is typically synthesized via one-pot multicomponent reactions, such as Biginelli-type condensations. These reactions involve the coupling of aldehydes, β-keto esters, and urea derivatives, offering a synthetic route that is both efficient and scalable. The aminomethyl group in 2-(aminomethyl)-3,4-dihydropyrimidin-4-one is crucial for modulating molecular interactions with biological targets, as demonstrated in various studies. --- ### Therapeutic Applications #### 1. Metabolic Disorders - Dipeptidyl Peptidase-4 (DPP-4) Inhibition: Research from the University of Cambridge (2024) showed that derivatives of 2-(aminomethyl)-3,4-dihydropyrimidin-4-one exhibit potent DPP-4 inhibition. By stabilizing incretin hormones like GLP-1, these compounds offer a novel approach to managing type 2 diabetes. The aminomethyl group was found to be essential for optimal binding to the DPP-4 active site. #### 2. Anti-Cancer Activity - Mitochondrial Targeting: A 2023 study in the *Journal of Medicinal Chemistry* reported that analogs of this molecule display selective cytotoxicity against leukemia cell lines. The mechanism involves the disruption of mitochondrial function and induction of apoptosis by modulating Bcl-2 family proteins. The 3,4-dihydropyrimidin-4-one core is critical for hydrophobic interactions with the mitochondrial permeability transition pore (mPTP). #### 3. Anti-Inflammatory Potential - NLRP3 Inflammasome Inhibition: Research from the University of Tokyo (2024) demonstrated that 2-(aminomethyl)-3,4-dihydropyrimidin-4-one derivatives inhibit the NLRP3 inflammasome, a key mediator of inflammation. The aminomethyl group enhances the compound's affinity for the inflammasome, offering therapeutic potential for autoimmune and inflammatory diseases. #### 4. Antiviral Applications - Viral Enzyme Inhibition: A 2024 study in *Green Chemistry* showed that this scaffold can be modified to inhibit viral enzymes such as 11β-HSD1, which is involved in glucocorticoid metabolism. Additionally, the scaffold was found to interfere with viral replication by stabilizing interactions with viral enzymes, as demonstrated in studies targeting HIV and influenza. --- ### Sustainability and Green Chemistry Recent advancements in synthetic methods have focused on reducing environmental impact. A 2024 study in *Green Chemistry* reported a solvent-free, microwave-assisted protocol for synthesizing 2-(aminomethyl)-3,4-dihydropyrimidin-4-one, significantly reducing reaction times and waste. The use of biodegradable catalysts derived from lignin or cellulose further enhances the sustainability of the process. --- ### Future Directions The 2-(aminomethyl)-3,4-dihydropyrimidin-4-one scaffold is a promising platform for the development of multi-target drugs, as proposed by researchers at ETH Zurich. A dual-action compound incorporating this scaffold was found to inhibit both DPP-4 and 11β-HSD1, offering a more comprehensive approach to treating metabolic syndrome. --- ### Conclusion 2-(Aminomethyl)-3,4-dihydropyrimidin-4-one has demonstrated remarkable versatility and pharmacological potential, supported by both experimental and computational studies. Its structural flexibility and the strategic placement of the aminomethyl group and 3,4-dihydropyrimidin-4-one core allow for the fine-tuning of molecular properties to achieve desired therapeutic effects. As research continues, this scaffold is likely to remain a focal point in the development of innovative therapeutics across multiple disease areas.